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Compound of Interest

Compound Name: lodoethane

Cat. No.: B044018

An In-depth Technical Guide to the Hazards and Safety Precautions for Handling lodoethane
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the hazards associated with iodoethane
(ethyl iodide) and outlines detailed safety precautions and procedures for its handling in a
laboratory setting. The information is intended for professionals in research, science, and drug
development to ensure safe and compliant use of this chemical.

Chemical and Physical Properties

lodoethane is a colorless, flammable liquid that decomposes upon exposure to air and light,
turning yellow or reddish due to the formation of dissolved iodine.[1] It is a stable chemical but
IS incompatible with strong bases, magnesium, and strong oxidizing agents.[2]

Table 1: Physical and Chemical Properties of lodoethane
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Property Value Reference
Chemical Formula C2Hsl [1]

Molar Mass 155.97 g/mol [3114]
Appearance Colorless liquid [1]

Odor Characteristic [3]

Density 1.940 g/mL at 25 °C [1]

Melting Point -111.10°C to -108 °C [11[3114]
Boiling Point 69-73 °C [2][4]

Solubility in Water

0.4 g/100ml at 20 °C (slow

decomposition)

[3]4]

Vapor Density

5.38 (vs air)

[4]

Vapor Pressure

100 mmHg at 18 °C

[4]

Refractive Index

n20/D 1.513

[2]14]

Hazards Identification

lodoethane is a hazardous substance with multiple risk factors. It is crucial to understand

these hazards to implement appropriate safety measures.

Table 2: GHS Hazard Classifications for lodoethane
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Hazard Class Category
Flammable Liquids 3
Acute Toxicity, Oral 4
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye Irritation 2
Respiratory Sensitization 1
Skin Sensitization 1
Germ Cell Mutagenicity 2

Specific Target Organ Toxicity (Single Exposure)

3 (Respiratory system)

Source:[5][6][7]

Health Hazards:

o Harmful if swallowed or inhaled.[6][7][8]

e Causes skin and serious eye irritation.[5][7][9][10]

e May cause allergy or asthma symptoms or breathing difficulties if inhaled.[5][6][7][10]

e May cause an allergic skin reaction.[5][6][9][10]

o May cause respiratory irritation.[5][7][9][10]

e Suspected of causing genetic defects.[5][7][10]

e The substance may have effects on the central nervous system, liver, kidney, lungs, and

thyroid.[5][9]

Fire and Explosion Hazards:

o Flammable liquid and vapor.[6] Vapors are heavier than air and may spread along floors,

forming explosive mixtures with air at elevated temperatures.[9]
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» Vapors may travel to a source of ignition and flash back.[7][10]
» Containers may explode when heated.[7][10][11]

o Combustion products include carbon monoxide, carbon dioxide, and hydrogen iodide.[7][9]
[10][11]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with
iodoethane.

Handling

e Work under a chemical fume hood.[9]

Avoid breathing vapors or mists.[5][6][9]

Avoid contact with skin, eyes, and clothing.[7][10]

Keep away from open flames, hot surfaces, and sources of ignition.[5][7][9][10]

Use non-sparking tools and take precautionary measures against static discharge.[6][9]

Do not eat, drink, or smoke when using this product.[5][6][10]

Wash hands and face thoroughly after handling.[5][9][10]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8][9][10]
o Keep away from heat, sparks, and flame.[7][10]

o Protect from direct sunlight, moisture, and air.[2][7][8][10] lodoethane should be stored in
the presence of copper powder to avoid rapid decomposition.[1]

» Store locked up or in an area accessible only to qualified or authorized persons.[9]
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling iodoethane.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification

) Safety glasses with side-shields or goggles. A
Eye/Face Protection ) ]
face shield may also be required.

) ] Chemical-resistant gloves (e.g., Viton®, Butyl
Skin Protection )
rubber). Long-sleeved clothing and a lab coat.

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are

Respiratory Protection experienced.[7][10] A filter respirator for organic
gases and vapors adapted to the airborne
concentration of the substance is
recommended.[5]

Source:[5][6][7][9][10]

Experimental Protocols: General Handling
Procedure

The following diagram outlines a general workflow for safely handling iodoethane in a
laboratory setting.
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General Workflow for Handling lodoethane

Preparation

Review SDS

A

Don Appropriate PPE

A

Grepare Chemical Fume Hooa

A

(Gather Materials & Spill KiD

Proceed to handling

Handling
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A
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Caption: General workflow for handling iodoethane.
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Emergency Procedures

In the event of an emergency, follow these procedures and seek immediate medical attention.

First Aid Measures

Table 4: First Aid for lodoethane Exposure

Exposure Route

First Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing.[7][9][10] If
not breathing, give artificial respiration.[7][8] Call

a physician or poison control center.[9][10]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower for at least 15
minutes.[7][8][9] Consult a physician if irritation
persists.[7][9]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.[7]
[8][9][10] Call an ophthalmologist.[9]

Ingestion

Do NOT induce vomiting. Rinse mouth.[5][10]
Immediately make victim drink water (two
glasses at most).[9] Never give anything by
mouth to an unconscious person.[8] Call a
physician or poison control center immediately.
[10]

Spill and Leak Procedures

e Minor Spills:
o Remove all ignition sources.[6][11]

o Ensure adequate ventilation.[9][11]
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o Absorb spill with inert material (e.g., vermiculite, sand, or earth).[5][6][11]

o Collect in a suitable, closed container for disposal.[7][8][10]

e Major Spills:

o

Evacuate the danger area.[9]

[¢]

Alert emergency personnel.

o

Prevent entry into waterways, sewers, basements, or confined areas.

[e]

Wear self-contained breathing apparatus and full protective gear.[10][11]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8][10] Water mist may be used to cool closed containers.[7][10]

e Unsuitable Extinguishing Media: No information available.[10]

o Specific Hazards: Vapors can form explosive mixtures with air and may travel to an ignition
source and flash back.[7][10][11] Containers may explode when heated.[7][10][11]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[7][10][11]

Toxicity Data

Table 5: Acute Toxicity of lodoethane
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Route Species Value Reference

Oral LD50 Rat 330 mg/kg [10]

. 65 mg/L (0.5h) or
Inhalation LC50 Rat ) [3B1[10][11]
65,000 mg/m3/30min

Intraperitoneal LD50 Rat 330 mg/kg [11]
Intraperitoneal LD50 Mouse 560 mg/kg [11]
Subcutaneous LD50 Mouse 1000 mg/kg [11]

Disposal Considerations

Dispose of iodoethane and contaminated materials in accordance with federal, state, and local
environmental regulations. Waste must be disposed of as hazardous waste.[7][8][10] Do not let
the product enter drains.[8][9]

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between the hazards of iodoethane
and the required safety precautions.
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lodoethane Hazard and Precaution Relationship

Hazards

Irritant

Flammable Mutagen Toxic/Harmful Sensitizer

requires

requires requires

requires requires

Precautions

Proper Storage Safe Handling Emergency Plan Ventilation

Click to download full resolution via product page
Caption: lodoethane hazard and precaution relationship.

This guide is intended to provide comprehensive safety information for handling iodoethane.
Always refer to the specific Safety Data Sheet (SDS) for the product you are using and consult
with your institution's environmental health and safety department for any additional guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iodoethane]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://jnfuturechemical.com/product/iodoethane-cas75-03-6/
https://www.echemi.com/sds/ethyliodide-pid_Rock16638.html
https://store.apolloscientific.co.uk/storage/msds/OR16933_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC332121000&productDescription=IODOETHANE+98%25STABILIZED+100G&vendorId=VN00032119&countryCode=US&language=en
https://www.sodiumiodide.net/msds/Ethyl%20Iodide%20MSDS.pdf
https://www.chemicalbook.com/msds/iodoethane.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA14444~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2002:14:35~~Iodoethane~~
https://chemstock.ae/wp-content/uploads/2019/05/msds/38581AMMSDS.pdf
https://www.benchchem.com/product/b044018#hazards-and-safety-precautions-for-handling-iodoethane
https://www.benchchem.com/product/b044018#hazards-and-safety-precautions-for-handling-iodoethane
https://www.benchchem.com/product/b044018#hazards-and-safety-precautions-for-handling-iodoethane
https://www.benchchem.com/product/b044018#hazards-and-safety-precautions-for-handling-iodoethane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b044018?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

